Cas no 356093-47-5 (2-(3,4-Dimethoxyphenyl)-N-(2-methylbenzyl)ethanamine)

• Product Name: 2-(3,4-Dimethoxyphenyl)-N-(2-methylbenzyl)ethanamine
• CAS No: 356093-47-5
• MF: C₁₈H₂₃NO₂
• MW: 285.38072514534
• CID: 1085526
• PubChem ID: 1727633
• Update Time: 2025-10-20

2-(3,4-Dimethoxyphenyl)-N-(2-methylbenzyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dimethoxyphenyl)-N-(2-methylbenzyl)ethanamine
• 2-(3,4-dimethoxyphenyl)-N-(2-methylbenzyl)ethanamine(SALTDATA: HBr)
• 2-(3,4-dimethoxyphenyl)-N-[(2-methylphenyl)methyl]ethanamine
• AC1LWF16
• AG-F-23470
• BBL013832
• CTK4H4945
• MolPort-000-892-297
• STK145775
• AKOS B023240
• 2-(3,4-Dimethoxyphenyl)-N-(o-tolylmethyl)ethanamine
• CS-0327578
• [2-(3,4-dimethoxyphenyl)ethyl][(2-methylphenyl)methyl]amine
• AKOS000231932
• 2-(3,4-Dimethoxyphenyl)-N-(2-methylbenzyl)ethan-1-amine
• 356093-47-5
• DTXSID80365008
• N-(3,4-DIMETHOXYPHENETHYL)-N-(2-METHYLBENZYL)AMINE

• Inchi： 1S/C18H23NO2/c1-14-6-4-5-7-16(14)13-19-11-10-15-8-9-17(20-2)18(12-15)21-3/h4-9,12,19H,10-11,13H2,1-3H3
• InChI Key： SCBOPESLHFKADW-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CCNCC1C=CC=CC=1C)OC

Computed Properties

• Exact Mass: 285.17300
• Monoisotopic Mass: 285.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.047
• Boiling Point: 411.4°C at 760 mmHg
• Flash Point: 175.7°C
• Refractive Index: 1.549
• PSA: 30.49000
• LogP: 3.73540
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-(3,4-Dimethoxyphenyl)-N-(2-methylbenzyl)ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(3,4-Dimethoxyphenyl)-N-(2-methylbenzyl)ethanamine

2-(3,4-Dimethoxyphenyl)-N-(2-methylbenzyl)ethanamine: A Comprehensive Overview

2-(3,4-Dimethoxyphenyl)-N-(2-methylbenzyl)ethanamine (CAS No: 356093-47-5) is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound is characterized by its aromatic rings, methoxy substituents, and amine functional group, which collectively contribute to its diverse chemical properties and potential applications. Recent advancements in synthetic methodologies and computational chemistry have further illuminated the synthesis, characterization, and functionalization of this compound.

The molecular structure of 2-(3,4-Dimethoxyphenyl)-N-(2-methylbenzyl)ethanamine is defined by a central ethanamine backbone linked to two aromatic rings. The first ring is a 3,4-dimethoxyphenyl group, while the second is a 2-methylbenzyl group. The presence of methoxy groups at the 3 and 4 positions of the phenyl ring introduces electron-donating effects, which influence the compound's reactivity and stability. This structure makes it a valuable precursor in the synthesis of advanced materials and bioactive molecules.

Recent studies have explored the synthesis of 2-(3,4-Dimethoxyphenyl)-N-(2-methylbenzyl)ethanamine using various methods, including Suzuki-Miyaura coupling reactions and palladium-catalyzed cross-coupling techniques. These methods have enabled researchers to achieve higher yields and better control over the stereochemistry of the product. Furthermore, computational studies using density functional theory (DFT) have provided insights into the electronic structure and reactivity of this compound, paving the way for its application in catalysis and sensor technologies.

In terms of applications, 2-(3,4-Dimethoxyphenyl)-N-(2-methylbenzyl)ethanamine has shown promise in drug discovery efforts. Its ability to act as a chiral ligand in asymmetric catalysis has been extensively studied. Recent findings suggest that this compound can serve as a building block for constructing bioactive molecules with potential anti-inflammatory and anticancer properties. Additionally, its role in peptide synthesis has been explored, highlighting its versatility in medicinal chemistry.

The chemical stability of 2-(3,4-Dimethoxyphenyl)-N-(2-methylbenzyl)ethanamine under various conditions has also been investigated. Studies indicate that it exhibits good thermal stability and resistance to oxidation under mild conditions. These properties make it suitable for use in high-temperature industrial processes and long-term storage applications.

From an environmental perspective, researchers have examined the biodegradation pathways of 2-(3,4-Dimethoxyphenyl)-N-(2-methylbenzyl)ethanamine to assess its eco-friendliness. Results suggest that it undergoes rapid microbial degradation under aerobic conditions, reducing its environmental footprint. This aligns with current trends toward sustainable chemistry practices.

In conclusion, 2-(3,4-Dimethoxyphenyl)-N-(2-methylbenzyl)ethanamine (CAS No: 356093-47-5) is a multifaceted compound with significant potential across various scientific domains. Its unique structure enables diverse applications in material science, pharmacology, and catalysis. As research continues to uncover new synthetic routes and functionalizations for this compound, its role in advancing cutting-edge technologies is expected to grow significantly.